Cas no 1226804-22-3 (6-Chloro-7-isopropyl-7h-purin-8(9h)-one)

• Product Name: 6-Chloro-7-isopropyl-7h-purin-8(9h)-one
• CAS No: 1226804-22-3
• MF: C₈H₉ClN₄O
• MW: 212.636259794235
• MDL: MFCD24615681
• CID: 1102369
• PubChem ID: 84679346
• Update Time: 2025-09-18

6-Chloro-7-isopropyl-7h-purin-8(9h)-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-7,9-dihydro-7-(1-methylethyl)-8H-Purin-8-one
• 6-chloro-7-isopropyl-7h-purin-8(9h)-one
• SY036677
• 1226804-22-3
• SCHEMBL2062763
• 6-chloro-7-(propan-2-yl)-8,9-dihydro-7H-purin-8-one
• DB-219824
• A906612
• CS-0443032
• BZB80422
• 8H-Purin-8-one, 6-chloro-7,9-dihydro-7-(1-methylethyl)-
• MFCD24615681
• AC2148
• AKOS024084076
• 6-Chloro-7-isopropyl-7H-purin-8-ol
• 6-chloro-7-propan-2-yl-9H-purin-8-one
• CS-12069
• 6-CHLORO-7-ISOPROPYL-9H-PURIN-8-ONE
• 6-Chloro-7-isopropyl-7h-purin-8(9h)-one

• MDL： MFCD24615681
• Inchi： 1S/C8H9ClN4O/c1-4(2)13-5-6(9)10-3-11-7(5)12-8(13)14/h3-4H,1-2H3,(H,10,11,12,14)
• InChI Key： ZGMXLNRHNYAKHX-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN=1)NC(N2C(C)C)=O

Computed Properties

• Exact Mass: 212.0464886g/mol
• Monoisotopic Mass: 212.0464886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.1
• XLogP3: 1.1